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Compound of Interest

Compound Name: Apiezon N

Cat. No.: B1172494 Get Quote

Technical Support Center: Apiezon® N Grease
This technical support center provides troubleshooting guidance and frequently asked

questions regarding the performance of Apiezon® N grease, with a specific focus on the effects

of atmospheric exposure. This information is intended for researchers, scientists, and drug

development professionals utilizing Apiezon® N in their experiments.

Troubleshooting Guide
High-vacuum experiments demand meticulous attention to detail, and the performance of

vacuum grease is critical to success. This guide addresses common issues that may arise from

the atmospheric exposure of Apiezon® N grease.
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Problem Potential Cause Suggested Solution

Inability to Reach High

Vacuum

Degraded Grease

Performance: The grease may

have absorbed atmospheric

gases (water vapor,

hydrocarbons) after the

container was opened, leading

to increased outgassing.

1. Use Fresh Grease: Always

use fresh Apiezon® N grease

from a recently opened tube

for critical high-vacuum

applications. 2. Proper

Storage: Ensure opened tubes

are tightly capped immediately

after use and stored in a clean,

dry environment.[1][2] 3. Clean

and Re-apply: If a vacuum leak

is suspected at a greased joint,

clean off the old grease using

a hydrocarbon solvent (e.g.,

toluene, xylene) and re-apply a

thin, uniform layer of fresh

grease.[3]

Vacuum Level Deteriorates

Over Time

Contaminated Grease: The

grease in the application may

be absorbing outgassing from

other components in the

vacuum system. Apiezon® N

has a 'gettering' property,

meaning it can absorb

impurities.[3][4][5]

1. System Cleanliness: Ensure

all components of the vacuum

system are thoroughly cleaned

before assembly. 2. Bake-out:

If applicable to your system,

perform a bake-out to

encourage outgassing of

components before applying

the grease. Note that

Apiezon® N is not intended for

high-temperature applications.

Visible Contamination or

Discoloration of Grease

Absorption of Volatiles: The

grease has likely been

exposed to a contaminated

atmosphere or absorbed

volatile organic compounds.

Discard the contaminated

grease. Clean the affected

surfaces thoroughly before

reapplying fresh grease.

Difficulty in Spreading the

Grease

Low Ambient Temperature:

Apiezon® N becomes stiffer at

Allow the grease to warm to

room temperature before
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lower temperatures. application to ensure a

smooth, thin layer can be

applied.

Frequently Asked Questions (FAQs)
Q1: How does atmospheric exposure affect the performance of Apiezon® N grease?

A1: Apiezon® N is a hydrocarbon-based grease with a complex molecular structure that gives it

strong 'gettering' properties.[4][5] This means it can readily absorb airborne vapors, particularly

water and other hydrocarbons.[1][4] This absorption degrades the grease's excellent vapor

pressure characteristics, leading to increased outgassing and making it more difficult to achieve

and maintain a high vacuum.[1][4]

Q2: What is the shelf life of Apiezon® N grease?

A2: In its original, unopened packaging stored at ambient temperatures (10 to 30°C), Apiezon®

N has a shelf life of ten years.[3][6] However, once the container is opened, the manufacturer

does not guarantee a shelf life due to the potential for atmospheric absorption.[1][2][4] To

maximize the life of an opened tube, it is crucial to recap it tightly immediately after use and

store it in a clean, dry environment away from volatile substances.[1]

Q3: How can I tell if my Apiezon® N grease has been compromised by atmospheric exposure?

A3: There may not be visible signs of degradation. The primary indicator will be a noticeable

decline in vacuum performance, such as slower pump-down times or the inability to reach the

desired ultimate pressure. If you suspect the grease has been exposed to the atmosphere for

an extended period, it is best to use a fresh tube for demanding high-vacuum applications.

Q4: What is the proper way to apply Apiezon® N grease for a vacuum seal?

A4: For optimal performance, apply a minimal, uniform layer of grease. Too much grease can

trap air and create leak paths. The goal is to create a thin, continuous film that fills microscopic

imperfections in the sealing surfaces.

Q5: How should I clean Apiezon® N grease from my apparatus?
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A5: First, wipe away the excess grease with a clean, lint-free cloth. Any remaining residue can

be removed by washing with a hydrocarbon solvent such as toluene or xylene.[3] Apiezon® N

is not soluble in alcohols or ketones.[3]

Data Presentation
While specific quantitative data on the degradation of Apiezon® N with atmospheric exposure

is not readily available in published literature, the following table illustrates the expected

qualitative and quantitative impact on its performance over time. This data is representative

and intended to highlight the importance of proper storage and handling.

Exposure Duration
Expected Change in Vapor
Pressure at 20°C (Torr)

Qualitative Performance
Impact

Fresh (Unopened) 6 x 10-10[7]
Optimal performance, suitable

for high vacuum applications.

Brief Exposure (Minutes to

Hours)

Slight increase, potentially to

the 10-9 - 10-8 range.

May be acceptable for some

high vacuum applications, but

a noticeable increase in pump-

down time may occur.

Prolonged Exposure (Days to

Weeks)

Significant increase, potentially

to the 10-7 - 10-6 range or

higher.

Unlikely to be suitable for high

vacuum. Significant outgassing

will limit the ultimate pressure

of the system.

Visible Contamination Highly variable and likely poor.
Not recommended for any

vacuum application.

Experimental Protocols
For research and quality control purposes, it may be necessary to quantify the effect of

atmospheric exposure on Apiezon® N grease. The following are detailed methodologies for key

experiments.

Protocol 1: Evaluation of Vapor Pressure Degradation
due to Atmospheric Exposure
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Objective: To measure the change in vapor pressure of Apiezon® N grease after controlled

exposure to the atmosphere.

Methodology: This protocol is based on the principles of the Knudsen effusion method for

measuring the vapor pressure of low-volatility substances.

Apparatus:

High-vacuum chamber with a pressure gauge capable of reaching at least 10-7 Torr.

Knudsen effusion cell with a small, precisely known orifice.

Microbalance capable of measuring mass changes with high precision.

Temperature-controlled stage for the effusion cell.

Controlled environment chamber for atmospheric exposure (e.g., a desiccator with controlled

humidity).

Procedure:

Sample Preparation (Control): a. In a glove box with an inert atmosphere, load a precise

amount of fresh Apiezon® N grease into the Knudsen effusion cell. b. Record the initial mass

of the cell and grease.

Sample Preparation (Exposed): a. Prepare several identical samples as in step 1a. b. Place

these samples in the controlled environment chamber for varying durations (e.g., 1 hour, 24

hours, 1 week).

Vapor Pressure Measurement: a. Place the Knudsen cell (either control or exposed) on the

temperature-controlled stage within the high-vacuum chamber. b. Evacuate the chamber to

its base pressure. c. Heat the cell to a specific temperature (e.g., 25°C). d. Over a set period,

molecules from the grease will effuse through the orifice, causing a mass loss. e. After the

experiment, carefully remove the cell and measure its final mass.

Calculation: a. The mass loss rate is used to calculate the vapor pressure using the Knudsen

equation: P = (Δm / (A * t)) * sqrt(2 * π * R * T / M) Where:
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P = Vapor Pressure
Δm = Mass loss
A = Area of the orifice
t = Time
R = Ideal gas constant
T = Temperature in Kelvin
M = Molar mass of the effusing gas (can be approximated or determined by mass
spectrometry)

Analysis: a. Compare the calculated vapor pressures of the exposed samples to the control

sample to quantify the degradation.

Protocol 2: Outgassing Analysis using Quartz Crystal
Microbalance (QCM)
Objective: To measure the rate of outgassing from Apiezon® N grease after atmospheric

exposure.

Methodology: This protocol is adapted from the principles outlined in ASTM E1559, "Standard

Test Method for Contamination Outgassing Characteristics of Spacecraft Materials."[8][9][10]

[11][12]

Apparatus:

Vacuum chamber equipped with a temperature-controlled sample holder.

Quartz Crystal Microbalance (QCM) with temperature control.

Controlled environment for sample exposure.

Procedure:

Sample Preparation: a. Apply a thin, uniform layer of fresh Apiezon® N grease to a sample

plate (the substrate should be representative of the intended application). b. Prepare several

identical samples. Expose them to a controlled atmosphere for varying durations.

Outgassing Measurement: a. Mount the sample plate in the vacuum chamber on the

temperature-controlled holder. b. Position the cooled QCM in close proximity to the sample
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to collect outgassed species. c. Evacuate the chamber and bring the sample to the desired

test temperature. d. The QCM will measure the mass of condensable material outgassed

from the sample over time. The change in the QCM's resonant frequency is proportional to

the mass deposited on its surface.

Data Analysis: a. The outgassing rate can be calculated from the rate of mass accumulation

on the QCM. b. Compare the outgassing rates of the exposed samples to a control sample

of fresh grease to determine the impact of atmospheric exposure.
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High Vacuum System Fails to Reach Target Pressure

Is Apiezon N grease used at any seals?

Troubleshoot other system components (pumps, fittings, etc.)

No

Is the grease from a freshly opened tube?

Yes

Grease may be degraded due to
 atmospheric exposure.

No

Clean joint with hydrocarbon solvent.
Re-apply a thin, uniform layer of fresh grease.

Yes

Re-test vacuum performance.

Problem Resolved

Success

Leak persists. Check for scratches on sealing surfaces or faulty components.

Failure

Click to download full resolution via product page

Caption: Troubleshooting workflow for diagnosing vacuum issues related to Apiezon N grease.
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Start: Evaluate Vapor Pressure Degradation

Prepare Apiezon N Samples
(Control and Exposed)

Load sample into Knudsen Effusion Cell

Measure initial mass (m1)

Place cell in high-vacuum chamber

Evacuate chamber to base pressure

Heat sample to test temperature (T)

Hold for a defined time (t)

Measure final mass (m2)

Calculate Vapor Pressure (P)

Compare P of exposed samples to control

End

Click to download full resolution via product page
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Caption: Experimental workflow for measuring vapor pressure of Apiezon N after atmospheric

exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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